Cas no 2457245-94-0 (PI3K/Akt/mTOR-IN-3)

• Product Name: PI3K/Akt/mTOR-IN-3
• CAS No: 2457245-94-0
• MF: C₃₄H₅₁NO₂
• MW: 505.77
• CID: 5146988
• Update Time: 2025-06-08

PI3K/Akt/mTOR-IN-3 Chemical and Physical Properties

Names and Identifiers

• Olean-12-en-28-amide, 2-methylene-3-oxo-N-2-propen-1-yl-
• PI3K/Akt/mTOR-IN-3

• Inchi： 1S/C34H51NO2/c1-10-19-35-28(37)34-17-15-29(3,4)21-24(34)23-11-12-26-31(7)20-22(2)27(36)30(5,6)25(31)13-14-33(26,9)32(23,8)16-18-34/h10-11,24-26H,1-2,12-21H2,3-9H3,(H,35,37)/t24-,25-,26+,31-,32+,33+,34-/m0/s1
• InChI Key： AVIWELQTLYHNFW-QWHZRCHUSA-N
• SMILES： C1(=O)[C@@]([C@]2([C@](C)(CC1=C)[C@]1([H])[C@@]([C@]3(C(=CC1)[C@]1([C@@](CC[C@](C1)(C)C)(C(NCC=C)=O)CC3)[H])C)(C)CC2)[H])(C)C

Additional information on PI3K/Akt/mTOR-IN-3

Comprehensive Overview of PI3K/Akt/mTOR-IN-3 (CAS No. 2457245-94-0): Mechanism, Applications, and Research Insights

The compound PI3K/Akt/mTOR-IN-3 (CAS No. 2457245-94-0) is a potent small-molecule inhibitor targeting the PI3K/Akt/mTOR signaling pathway, a critical axis in cellular metabolism, growth, and survival. This pathway has garnered significant attention in biomedical research due to its dysregulation in various diseases, particularly cancer, diabetes, and neurodegenerative disorders. As researchers and clinicians seek novel therapeutic strategies, PI3K/Akt/mTOR-IN-3 emerges as a promising candidate for preclinical and translational studies.

The PI3K/Akt/mTOR pathway is frequently mutated or overactivated in malignancies, making it a hotspot for targeted therapy development. PI3K/Akt/mTOR-IN-3 exhibits high selectivity for key nodes in this cascade, including phosphoinositide 3-kinase (PI3K), protein kinase B (Akt), and mechanistic target of rapamycin (mTOR). Its unique chemical structure (CAS No. 2457245-94-0) enables dual inhibition, addressing compensatory mechanisms that often limit the efficacy of single-target inhibitors. Recent studies highlight its potential in overcoming drug resistance, a major challenge in oncology.

Beyond oncology, PI3K/Akt/mTOR-IN-3 is being explored for its role in immunomodulation and metabolic diseases. The compound's ability to modulate autophagy—a cellular recycling process—has sparked interest in treating Alzheimer's disease and Parkinson's disease. Additionally, its impact on insulin signaling positions it as a candidate for type 2 diabetes research. These multifaceted applications align with growing user searches for "multi-target inhibitors in disease treatment" and "PI3K inhibitors beyond cancer."

From a pharmacological perspective, PI3K/Akt/mTOR-IN-3 demonstrates favorable kinase selectivity and ADME (Absorption, Distribution, Metabolism, Excretion) properties. Its IC50 values against PI3K isoforms (e.g., PI3Kα, PI3Kβ) and mTORC1/2 complexes are rigorously documented, supporting its use in high-throughput screening and structure-activity relationship (SAR) studies. Researchers frequently query "best PI3K/Akt/mTOR inhibitors for in vitro studies" or "CAS No. 2457245-94-0 solubility and stability," underscoring the need for detailed physicochemical data.

The synthesis of PI3K/Akt/mTOR-IN-3 involves innovative medicinal chemistry strategies to optimize bioavailability and blood-brain barrier penetration. Patent literature reveals its scaffold as a template for next-generation inhibitors, with modifications targeting isoform specificity (e.g., PI3Kδ for inflammatory diseases). Such advancements resonate with trending searches like "how to improve kinase inhibitor brain delivery" and "PI3Kδ-selective compounds 2024."

In cancer research, PI3K/Akt/mTOR-IN-3 synergizes with immune checkpoint inhibitors (e.g., PD-1/PD-L1 blockers) by remodeling the tumor microenvironment. This aligns with the booming field of combination therapy, a top search term among oncologists. Recent publications also explore its role in ferroptosis induction—a form of iron-dependent cell death—addressing queries such as "ferroptosis inducers and PI3K pathway."

For translational researchers, PI3K/Akt/mTOR-IN-3 offers a tool to investigate biomarker discovery and patient stratification. Its effects on PTEN-deficient tumors (a common genetic alteration) are particularly relevant, matching frequent searches like "targeted therapy for PTEN loss." Moreover, its oral bioavailability in animal models supports its potential for clinical development, though toxicity profiles require further validation.

In summary, PI3K/Akt/mTOR-IN-3 (CAS No. 2457245-94-0) represents a versatile research compound with broad implications across precision medicine and drug discovery. Its mechanistic depth, coupled with emerging applications in neuroprotection and metabolic regulation, positions it at the forefront of signal transduction research. As the scientific community prioritizes multi-target approaches and repurposing strategies, this inhibitor continues to answer critical questions in both basic and applied science.